(E)-({5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)[(2,3-dichlorophenyl)methoxy]amine

• IUPAC Name: (E)-1-[5-(4-bromophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]-N-[(2,3-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C24H18BrCl2N3OS/c1-30-24(32-19-12-10-18(25)11-13-19)20(23(29-30)16-6-3-2-4-7-16)14-28-31-15-17-8-5-9-21(26)22(17)27/h2-14H,15H2,1H3/b28-14+
• InChI Key: WTILKFKMRYKMBP-CCVNUDIWSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)C=NOCC3=C(C(=CC=C3)Cl)Cl)SC4=CC=C(C=C4)Br
• Isomeric SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)/C=N/OCC3=C(C(=CC=C3)Cl)Cl)SC4=CC=C(C=C4)Br
• Molecular Formula: C24H18BrCl2N3OS
• Molecular Weight: 547.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazole ring could be formed through a condensation reaction of a 1,3-diketone with hydrazine. The sulfanyl group could be introduced through a nucleophilic substitution reaction with a suitable bromophenyl precursor.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring and the phenyl ring would add rigidity to the structure, while the sulfanyl and amine groups could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

Amines, like the one in this compound, are known to act as bases and nucleophiles, reacting with acids to form salts and with electrophiles in substitution reactions. The pyrazole ring could potentially participate in electrophilic aromatic substitution reactions, although the electron-withdrawing effect of the nitrogen atoms in the ring would make it less reactive than a simple phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amine group and the potential for hydrogen bonding could impact its solubility in different solvents. The rigidity of the pyrazole and phenyl rings could affect its melting and boiling points.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Antitubercular Activity

Indole derivatives have also been investigated for their efficacy against tuberculosis (TB):

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Conclusion

The indole scaffold holds immense promise for developing novel therapeutic agents. . If you need further details or have additional queries, feel free to ask! 😊

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology. Further studies could explore its synthesis, properties, and potential uses.